2-[1-(2-morpholinylmethyl)-4-phenyl-1H-imidazol-5-yl]-1H-indole dihydrochloride

• IUPAC Name: 2-[[5-(1H-indol-2-yl)-4-phenylimidazol-1-yl]methyl]morpholine
• InChI: InChI=1S/C22H22N4O/c1-2-6-16(7-3-1)21-22(20-12-17-8-4-5-9-19(17)25-20)26(15-24-21)14-18-13-23-10-11-27-18/h1-9,12,15,18,23,25H,10-11,13-14H2
• InChI Key: MTGLVGSICZODKD-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1)CN2C=NC(=C2C3=CC4=CC=CC=C4N3)C5=CC=CC=C5
• Molecular Formula: C22H22N4O
• Molecular Weight: 358.4 g/mol

Description

2-[1-(2-morpholinylmethyl)-4-phenyl-1H-imidazol-5-yl]-1H-indole dihydrochloride, also known as MI-773, is a small molecule inhibitor that targets the MDM2 protein. MDM2 is a negative regulator of the tumor suppressor protein p53, which is responsible for regulating the cell cycle and preventing the development of cancer. MI-773 has shown promise as a potential cancer therapy by restoring p53 function in cancer cells.

Mechanism of Action

2-[1-(2-morpholinylmethyl)-4-phenyl-1H-imidazol-5-yl]-1H-indole dihydrochloride works by binding to the MDM2 protein, preventing it from interacting with p53 and promoting its degradation. This allows p53 to accumulate in the cell and activate downstream signaling pathways that promote cell cycle arrest, DNA repair, and apoptosis.
Biochemical and physiological effects:
2-[1-(2-morpholinylmethyl)-4-phenyl-1H-imidazol-5-yl]-1H-indole dihydrochloride has been shown to induce apoptosis in cancer cells and inhibit tumor growth in preclinical models. 2-[1-(2-morpholinylmethyl)-4-phenyl-1H-imidazol-5-yl]-1H-indole dihydrochloride has also been shown to increase the expression of p53 target genes involved in cell cycle regulation and DNA repair.

Advantages and Limitations for Lab Experiments

One advantage of 2-[1-(2-morpholinylmethyl)-4-phenyl-1H-imidazol-5-yl]-1H-indole dihydrochloride is that it specifically targets the MDM2 protein, which is overexpressed in many types of cancer. However, 2-[1-(2-morpholinylmethyl)-4-phenyl-1H-imidazol-5-yl]-1H-indole dihydrochloride may have off-target effects on other proteins, and its efficacy may vary depending on the specific cancer type and genetic background of the patient.

Future Directions

Future research on 2-[1-(2-morpholinylmethyl)-4-phenyl-1H-imidazol-5-yl]-1H-indole dihydrochloride may focus on optimizing its pharmacokinetic and pharmacodynamic properties to improve its efficacy and minimize toxicity. Additionally, combination therapies with other cancer drugs may be explored to enhance the therapeutic effect of 2-[1-(2-morpholinylmethyl)-4-phenyl-1H-imidazol-5-yl]-1H-indole dihydrochloride. Finally, clinical trials are needed to evaluate the safety and efficacy of 2-[1-(2-morpholinylmethyl)-4-phenyl-1H-imidazol-5-yl]-1H-indole dihydrochloride in human patients with cancer.

Scientific Research Applications

2-[1-(2-morpholinylmethyl)-4-phenyl-1H-imidazol-5-yl]-1H-indole dihydrochloride has been extensively studied for its potential as a cancer therapy. In preclinical studies, 2-[1-(2-morpholinylmethyl)-4-phenyl-1H-imidazol-5-yl]-1H-indole dihydrochloride has been shown to inhibit tumor growth in various types of cancer, including leukemia, lymphoma, breast cancer, and lung cancer. 2-[1-(2-morpholinylmethyl)-4-phenyl-1H-imidazol-5-yl]-1H-indole dihydrochloride has also been shown to sensitize cancer cells to chemotherapy and radiation therapy.